Tert-butyl {3-iodo-2-[(4-iodophenoxy)methyl]propoxy}dimethylsilane

• Molecular Formula: C16H26I2O2Si
• Molecular Weight: 532.27 g/mol
• IUPAC Name: tert-butyl-[2-(iodomethyl)-3-(4-iodophenoxy)propoxy]-dimethylsilane
• InChI: InChI=1S/C16H26I2O2Si/c1-16(2,3)21(4,5)20-12-13(10-17)11-19-15-8-6-14(18)7-9-15/h6-9,13H,10-12H2,1-5H3
• InChI Key: NODVDNMAAHURGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC(COC1=CC=C(C=C1)I)CI

Description

Tert-butyl {3-iodo-2-[(4-iodophenoxy)methyl]propoxy}dimethylsilane is a useful research compound. Its molecular formula is C16H26I2O2Si and its molecular weight is 532.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl {3-iodo-2-[(4-iodophenoxy)methyl]propoxy}dimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl {3-iodo-2-[(4-iodophenoxy)methyl]propoxy}dimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Iodination of alcohol 169 with I2, PPh3 and imidazole as in Example 2GGG above for 12 h, followed by chromatography of the product on silica gel, eluting with 0-5% CH2Cl2/petroleum ether (foreruns) and then with 5-10% CH2Cl2/petroleum ether, gave tert-butyl {3-iodo-2-[(4-iodophenoxy)methyl]propoxy}dimethylsilane (171) (94%) as a colourless oil; 1H NMR (CDCl3) δ 7.55 (dt, J=9.0, 2.7 Hz, 2H), 6.68 (dt, J=9.0, 2.7 Hz, 2H), 3.98 (dd, J=9.4, 5.7 Hz, 1H), 3.92 (dd, J=9.4, 6.2 Hz, 1H), 3.74 (dd, J=10.1, 5.6 Hz, 1H), 3.69 (dd, J=10.1, 5.6 Hz, 1H), 3.38 (dd, J=10.0, 5.9 Hz, 1H), 3.35 (dd, J=10.0, 6.1 Hz, 1H), 2.09 (sept, J=5.8 Hz, 1H), 0.89 (s, 9H), 0.06 (2 s, 6H); HRFABMS calcd for C16H27I2O2Si m/z [M+H]+ 532.9870. found 532 9864.